methyl 2-(9-(2,3-dimethylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate

• IUPAC Name: methyl 2-[9-(2,3-dimethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C20H23N5O4/c1-12-7-5-8-14(13(12)2)23-9-6-10-24-16-17(21-19(23)24)22(3)20(28)25(18(16)27)11-15(26)29-4/h5,7-8H,6,9-11H2,1-4H3
• InChI Key: PTXLNRAXWGIYDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OC)C
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

Methyl 2-(9-(2,3-dimethylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(9-(2,3-dimethylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(9-(2,3-dimethylphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

• The compound has been synthesized through various chemical processes, including iodine-catalyzed cyclization, as demonstrated in the synthesis of 1,8-dioxooctahydroxanthenes with substituents in different positions (Luna et al., 2009).

Potential Inhibitory Effects in Biosynthesis

• Research has explored its role as a potential inhibitor in biosynthesis pathways, specifically in the context of adenylosuccinate synthetase and adenylosuccinate lyase systems (Wanner et al., 1978).

Structural Analysis

• The compound's structure and molecular characteristics have been investigated, including studies on related molecules' crystal structures (Khan et al., 2006).

Reactions and Derivatives

• It has been used in various chemical reactions to produce diverse derivatives. For instance, studies have reported its involvement in reactions leading to the formation of cyclopropanedicarboxylic esters and other complex molecules (Ōae et al., 1963).

Applications in Electrocatalysis

• There's evidence of its relevance in the field of electrocatalysis, such as in studies examining rhenium tricarbonyl complexes for CO2 reduction (Nganga et al., 2017).